Cas no 61910-65-4 (Phosphonic acid, [4-amino-1-(2-aminoethyl)butyl]-, diethyl ester)

• Product Name: Phosphonic acid, [4-amino-1-(2-aminoethyl)butyl]-, diethyl ester
• CAS No: 61910-65-4
• MF: C₁₀H₂₅N₂O₃P
• MW: 252.290863752365
• CID: 463271
• PubChem ID: 71391244
• Update Time: 2025-04-19

Phosphonic acid, [4-amino-1-(2-aminoethyl)butyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [4-amino-1-(2-aminoethyl)butyl]-, diethyl ester
• 3-diethoxyphosphorylhexane-1,6-diamine
• Diethyl (1,6-diaminohexan-3-yl)phosphonate
• DTXSID10813123
• 61910-65-4

• Inchi： 1S/C10H25N2O3P/c1-3-14-16(13,15-4-2)10(7-9-12)6-5-8-11/h10H,3-9,11-12H2,1-2H3
• InChI Key： POBHCCGXAARBND-UHFFFAOYSA-N
• SMILES： P(C(CCN)CCCN)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 252.16045
• Monoisotopic Mass: 252.16027966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 87.6Ų

Experimental Properties

• PSA: 87.57
• LogP: 3.10940